Cas no 1248920-22-0 (1-Cyclopentyl-5-methyl-1h-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-Cyclopentyl-5-methyl-1h-1,2,3-triazole-4-carboxylic acid
• CAS No: 1248920-22-0
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5739126
• PubChem ID: 62054894
• Update Time: 2025-07-19

1-Cyclopentyl-5-methyl-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carboxylicacid
• SCHEMBL23130848
• AKOS011332124
• 1248920-22-0
• 1-cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592619
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-cyclopentyl-5-methyl-
• 1-Cyclopentyl-5-methyl-1h-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H13N3O2/c1-6-8(9(13)14)10-11-12(6)7-4-2-3-5-7/h7H,2-5H2,1H3,(H,13,14)
• InChI Key： XRJBBVBFXWMKMX-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N(C2CCCC2)N=N1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 405.7±37.0 °C(Predicted)
• pka: 3.45±0.50(Predicted)

Additional information on 1-Cyclopentyl-5-methyl-1h-1,2,3-triazole-4-carboxylic acid

Introduction to 1-Cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1248920-22-0)

1-Cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1248920-22-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a family of molecules known for their diverse biological activities and applications in drug development. The structural features of 1-cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, particularly the cyclopentyl and methyl substituents on the triazole ring, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis of 1-cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclopentyl group at the 1-position and the methyl group at the 5-position enhances the steric hindrance and electronic distribution of the molecule, which can influence its interactions with biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in preclinical and clinical studies.

One of the most compelling aspects of 1-cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is its potential as a pharmacophore in drug design. The triazole core is a well-documented scaffold in medicinal chemistry, exhibiting antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of a carboxylic acid functional group at the 4-position further expands its utility by allowing conjugation to other biomolecules or by serving as a site for further chemical modifications. This versatility makes 1-cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid a valuable building block for developing novel therapeutic agents.

Recent research has highlighted the importance of 1-cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid in addressing emerging challenges in drug discovery. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes implicated in metabolic disorders. The cyclopentyl moiety plays a crucial role in modulating enzyme-substrate interactions, thereby enhancing binding affinity and selectivity. Additionally, the methyl group at the 5-position contributes to fine-tuning the pharmacokinetic properties of derivatives derived from this compound.

The exploration of 1-cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid extends beyond traditional small-molecule drugs. Its structural framework is amenable to incorporation into biologics and biopharmaceuticals, offering new opportunities for targeted therapies. Researchers are investigating its potential as a component in antibody-drug conjugates (ADCs) and peptidomimetics, where its stability and reactivity make it an ideal candidate for enhancing drug delivery systems.

In conclusion, 1-cyclopentyl -5-methyl - 1 H - 12 ,3 - triazole - 4 - carboxylic acid (CAS No. 1248920 -22 -0) represents a promising compound with broad applications in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a key candidate for further development into novel therapeutic agents. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, this compound is poised to play an increasingly significant role in addressing complex diseases and improving patient outcomes.